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Compound of Interest

Compound Name: Monomethyl phosphate

Cat. No.: B1254749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of monomethyl phosphate, a key

organophosphate compound. It details its various synonyms encountered in scientific literature,

its chemical properties, and its roles in biochemical research.

Common Synonyms for Monomethyl Phosphate
Monomethyl phosphate is frequently referred to by several synonyms in scientific literature

and chemical databases. Understanding these variations is crucial for comprehensive literature

reviews and accurate identification of the compound.

The most prevalent synonyms for monomethyl phosphate are:

Methyl dihydrogen phosphate: This is the official IUPAC name for the compound.[1]

Phosphoric acid, monomethyl ester: This name clearly describes the molecule as a single

methyl ester of phosphoric acid.[1][2][3]

Methyl phosphate: A common and abbreviated name for the compound.[1][4][5]

O-Methyl phosphate: This synonym specifies that the methyl group is attached to an oxygen

atom.[1][2]
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Methylphosphoric acid[5]

The use of these synonyms can vary depending on the context, the publication's style, and the

specific salt or ionic form being discussed. For instance, "methyl phosphate(2-)" refers to the

dianion form.[4][5]

Chemical Identification
To ensure unambiguous identification, it is recommended to use the Chemical Abstracts

Service (CAS) Registry Number.

Identifier Value

CAS Number 812-00-0[1][2][3][6]

Molecular Formula CH₅O₄P[1][3][6]

Molecular Weight 112.02 g/mol [1][3][6]

IUPAC Name methyl dihydrogen phosphate[1]

Structural and Pathway Relationships
The following diagram illustrates the synonymous relationship between the common names for

monomethyl phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/12691389
https://clearsynth.com/product/monomethyl-phosphate
https://www.benchchem.com/product/b1254749#common-synonyms-for-monomethyl-phosphate-in-literature
https://www.benchchem.com/product/b1254749#common-synonyms-for-monomethyl-phosphate-in-literature
https://www.benchchem.com/product/b1254749#common-synonyms-for-monomethyl-phosphate-in-literature
https://www.benchchem.com/product/b1254749#common-synonyms-for-monomethyl-phosphate-in-literature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1254749?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

